Cas no 915020-91-6 (4-(1-cyanocyclopropyl)benzoic acid)

• Product Name: 4-(1-cyanocyclopropyl)benzoic acid
• CAS No: 915020-91-6
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 2123330
• PubChem ID: 59556707
• Update Time: 2025-06-10

4-(1-cyanocyclopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-cyanocyclopropyl)benzoic acid
• PHSAWENOVYZOLS-UHFFFAOYSA-N
• EN300-126709
• 4-(1-Cyanocyclopropyl)benzoicacid
• DB-366666
• CS-0232265
• 843-232-5
• 915020-91-6
• AKOS026727138
• Z1251414825
• SCHEMBL994377
• 4-(1-cyano-cyclopropyl)-benzoic acid

• Inchi： 1S/C11H9NO2/c12-7-11(5-6-11)9-3-1-8(2-4-9)10(13)14/h1-4H,5-6H2,(H,13,14)
• InChI Key： PHSAWENOVYZOLS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1(C#N)CC1)=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(1-cyanocyclopropyl)benzoic acid

Introduction to 4-(1-cyanocyclopropyl)benzoic acid (CAS No. 915020-91-6)

4-(1-cyanocyclopropyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 915020-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif featuring a cyclopropyl ring substituent at the para position relative to a cyano group. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural integrity of 4-(1-cyanocyclopropyl)benzoic acid is defined by a benzene core substituted with a cyano group at the fourth position and a cyclopropyl ring attached to the first carbon of the cyano moiety. This configuration creates a molecule with potential applications in various biochemical pathways, particularly those involving enzyme inhibition and receptor binding. The cyano group, being a strong electron-withdrawing entity, influences the electronic properties of the aromatic ring, thereby affecting its interaction with biological targets.

In recent years, there has been growing interest in benzoic acid derivatives due to their versatile pharmacological profiles. 4-(1-cyanocyclopropyl)benzoic acid has been explored as a potential intermediate in the synthesis of more complex molecules designed to modulate specific biological processes. Its unique structural features make it an attractive candidate for further derivatization, allowing chemists to fine-tune its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 4-(1-cyanocyclopropyl)benzoic acid is its potential role in drug discovery. Researchers have been investigating its interactions with various enzymes and receptors, seeking to uncover novel mechanisms of action that could lead to the development of new medications for treating a wide range of diseases. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain metabolic enzymes, which could be beneficial in managing conditions related to metabolic dysregulation.

The synthesis of 4-(1-cyanocyclopropyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group necessitates careful handling to prevent unwanted side reactions, such as ring-opening or rearrangement processes. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently.

From a computational chemistry perspective, 4-(1-cyanocyclopropyl)benzoic acid has been subjected to molecular modeling studies to predict its binding affinity and selectivity towards biological targets. These simulations have provided valuable insights into how modifications at different positions of the molecule can enhance its potency and reduce off-target effects. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to design molecules with optimized pharmacological profiles before experimental validation.

The chemical stability of 4-(1-cyanocyclopropyl)benzoic acid is another critical factor that influences its practicality in pharmaceutical applications. The compound must maintain its structural integrity under various storage conditions and during synthetic transformations. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity throughout the research process.

Recent advancements in green chemistry have also influenced the synthesis of 4-(1-cyanocyclopropyl)benzoic acid, with efforts focused on developing more sustainable methodologies that minimize waste and reduce energy consumption. Solvent-free reactions and catalytic systems have been explored as alternatives to traditional synthetic routes, aligning with global initiatives to promote environmental responsibility in chemical manufacturing.

In conclusion, 4-(1-cyanocyclopropyl)benzoic acid (CAS No. 915020-91-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its exploration as a starting material for drug development underscores the importance of innovative chemical synthesis and molecular design in addressing contemporary healthcare challenges. As research continues to uncover new applications for this molecule, it is likely to remain a key player in the discovery of next-generation therapeutic agents.